Cas no 647835-35-6 ([1,1':3',1''-Terphenyl]-2'-amine, 5'-(4-pyridinyl)-)
647835-35-6 structure
Product Name:[1,1':3',1''-Terphenyl]-2'-amine, 5'-(4-pyridinyl)-
CAS No:647835-35-6
MF:C23H18N2
MW:322.402425289154
CID:417131
PubChem ID:11209480
Update Time:2025-04-19
[1,1':3',1''-Terphenyl]-2'-amine, 5'-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1':3',1''-Terphenyl]-2'-amine, 5'-(4-pyridinyl)-
- 2,6-diphenyl-4-pyridin-4-ylaniline
- DTXSID80458888
- 647835-35-6
-
- Inchi: 1S/C23H18N2/c24-23-21(18-7-3-1-4-8-18)15-20(17-11-13-25-14-12-17)16-22(23)19-9-5-2-6-10-19/h1-16H,24H2
- InChI Key: UDJBCWBIEPODNN-UHFFFAOYSA-N
- SMILES: NC1C(C2C=CC=CC=2)=CC(C2C=CN=CC=2)=CC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 322.146998583g/mol
- Monoisotopic Mass: 322.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 38.9Ų
[1,1':3',1''-Terphenyl]-2'-amine, 5'-(4-pyridinyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
647835-35-6 ([1,1':3',1''-Terphenyl]-2'-amine, 5'-(4-pyridinyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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